Cas no 123751-54-2 (L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester)

• Product Name: L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester
• CAS No: 123751-54-2
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 104019
• PubChem ID: 536689
• Update Time: 2025-04-18

L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-(2-oxoethyl)-, methyl ester
• 2-Acetamido-3-(acetylthio)propanoic acid, methyl ester
• methyl 2-acetamido-3-acetylsulfanylpropanoate
• Methyl 2-(acetylamino)-3-(acetylsulfanyl)propanoate #
• FT-0629603
• SCHEMBL6470507
• N,S-DIACETYL-L-CYSTEINEMETHYLESTER
• AIDHMQPGKCFCHV-UHFFFAOYSA-N
• 123751-54-2

• Inchi： 1S/C8H13NO4S/c1-5(10)9-7(8(12)13-3)4-14-6(2)11/h7H,4H2,1-3H3,(H,9,10)
• InChI Key： AIDHMQPGKCFCHV-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 219.05659
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 97.8Ų

Experimental Properties

• PSA: 72.47